Cas no 1024038-33-2 (Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride)

• Product Name: Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride
• CAS No: 1024038-33-2
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD22377962
• CID: 2196890
• PubChem ID: 67231992
• Update Time: 2025-11-04

Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (s)-pyrrolidin-3-yl-acetate hcl
• methyl 2-[(3S)-pyrrolidin-3-yl]acetate,hydrochloride
• 3-Pyrrolidineacetic acid, Methyl ester, hydrochloride, (3S)-
• Methyl (S)-pyrrolidine-3-YL-acetate HCL
• ZQB03833
• DTXSID30736648
• 3-Pyrrolidineacetic acid, methyl ester, hydrochloride (1:1), (3S)-
• Methyl [(3S)-pyrrolidin-3-yl]acetate--hydrogen chloride (1/1)
• (s)-methyl2-(pyrrolidin-3-yl)acetatehydrochloride
• Methyl (S)-Pyrrolidin-3-Acetate HCl
• 1024038-33-2
• METHYL 2-[(3S)-PYRROLIDIN-3-YL]ACETATE HYDROCHLORIDE
• SCHEMBL1970167
• AS-30033
• Methyl (S)-pyrrolidine-3-YL-acetate HCL
• methyl 2-[(3S)-pyrrolidin-3-yl]acetate HCl
• AKOS025402816
• methyl 2-[(3S)-pyrrolidin-3-yl]acetate;hydrochloride
• Methyl (S)-pyrrolidin-3-yl-acetate hydrochloride
• DB-334362
• MFCD22377962
• CS-0187829
• (s)-methyl 2-(pyrrolidin-3-yl)acetate hydrochloride
• 959-346-4
• Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride

• MDL： MFCD22377962
• Inchi： 1S/C7H13NO2.ClH/c1-10-7(9)4-6-2-3-8-5-6;/h6,8H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： ZDVXNHFLFAPGGA-RGMNGODLSA-N
• SMILES： Cl.O(C)C(C[C@H]1CNCC1)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride

Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride: A Comprehensive Overview

Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride, also known by its CAS registry number 1024038-33-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development and related industries.

The chemical structure of Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride is characterized by a pyrrolidine ring, which is a five-membered cyclic amine, substituted at the 3-position with an acetate group and a methyl ester moiety. The hydrochloride salt form indicates that the compound exists in its protonated state, which is common for compounds with amine functionalities, especially when they are intended for pharmaceutical use.

Recent studies have highlighted the importance of stereochemistry in the activity of Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride. The (S) configuration at the chiral center of the pyrrolidine ring has been shown to influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for optimizing the compound's bioavailability and therapeutic efficacy.

One of the most promising applications of Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride lies in its potential as a building block for more complex molecules with therapeutic value. Researchers have explored its use in synthesizing bioactive compounds, particularly those targeting specific receptors or enzymes involved in various disease states.

In terms of synthesis, Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride can be prepared through a variety of routes, including asymmetric synthesis methods that allow for the controlled formation of the desired enantiomer. These methods often involve the use of chiral catalysts or resolving agents to ensure high enantiomeric excess, which is essential for maintaining the compound's stereochemical integrity.

The pharmacological profile of Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride has been studied extensively in preclinical models. Results from these studies suggest that the compound exhibits selectivity for certain biological targets, making it a valuable tool for investigating disease mechanisms and developing novel therapeutics.

Furthermore, advancements in computational chemistry have enabled researchers to model the interactions between Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride and its target molecules with unprecedented accuracy. These computational studies provide insights into the binding modes and energetics of such interactions, guiding further optimization efforts.

In conclusion, Methyl (S)-Pyrrolidin-3-yl-acetate Hydrochloride represents a versatile and intriguing compound with wide-ranging applications in both academic research and industrial settings. As our understanding of its properties continues to grow, so too does its potential to contribute to the development of innovative solutions in medicine and beyond.